Cas no 2248324-47-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate
• CAS No: 2248324-47-0
• MF: C₁₈H₁₄FNO₅
• MW: 343.305868625641
• CID: 6055229
• PubChem ID: 165729094
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248324-47-0
• EN300-6517584
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate

• Inchi： 1S/C18H14FNO5/c1-24-15-8-6-11(10-14(15)19)7-9-16(21)25-20-17(22)12-4-2-3-5-13(12)18(20)23/h2-6,8,10H,7,9H2,1H3
• InChI Key： YUDHRVPBVXIQTD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 343.08560071g/mol
• Monoisotopic Mass: 343.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate (CAS No. 2248324-47-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate (CAS No. 2248324-47-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-dioxo-isoindole core linked to a 3-(3-fluoro-4-methoxyphenyl)propanoate moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting inflammation and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate has surged due to their enhanced bioavailability and metabolic stability. The presence of a fluoro group and a methoxy substituent in its aromatic ring contributes to its unique electronic properties, which are critical for interactions with biological targets. This aligns with current trends in medicinal chemistry, where fluorine-containing molecules are prioritized for their ability to improve drug efficacy and reduce side effects.

From a synthetic perspective, CAS No. 2248324-47-0 exemplifies advancements in heterocyclic chemistry. The isoindole-1,3-dione scaffold is known for its versatility in forming hydrogen bonds and π-π stacking interactions, making it valuable for designing enzyme inhibitors or receptor modulators. Coupled with the 3-(3-fluoro-4-methoxyphenyl)propanoate side chain, this compound could serve as a precursor for prodrugs or bioconjugates, addressing challenges in drug delivery and targeted therapy.

Environmental and regulatory considerations also play a role in the study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate. As industries shift toward green chemistry, researchers are investigating sustainable synthesis routes for such compounds to minimize waste and energy consumption. This aligns with broader societal concerns about eco-friendly pharmaceuticals and sustainable drug development, topics frequently searched in academic and industrial circles.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-fluoro-4-methoxyphenyl)propanoate (CAS No. 2248324-47-0) represents a convergence of innovation in medicinal chemistry, material science, and sustainable synthesis. Its structural features and potential applications make it a compelling subject for ongoing research, particularly in the context of precision medicine and next-generation therapeutics.